Cas no 1903288-55-0 (1-[1-(1H-indole-5-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione)

• Product Name: 1-[1-(1H-indole-5-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione
• CAS No: 1903288-55-0
• MF: C₂₃H₂₂N₄O₃
• MW: 402.445785045624
• CID: 5549132
• Update Time: 2025-10-31

1-[1-(1H-indole-5-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione Chemical and Physical Properties

Names and Identifiers

• 1-[1-(1H-indole-5-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione

• Inchi： 1S/C23H22N4O3/c28-21-15-26(23(30)27(21)19-4-2-1-3-5-19)18-9-12-25(13-10-18)22(29)17-6-7-20-16(14-17)8-11-24-20/h1-8,11,14,18,24H,9-10,12-13,15H2
• InChI Key： NXXJWRRHLRCLAC-UHFFFAOYSA-N
• SMILES： C1(=O)N(C2CCN(C(C3C=CC4=C(C=3)C=CN4)=O)CC2)CC(=O)N1C1=CC=CC=C1

Additional information on 1-[1-(1H-indole-5-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione

Comprehensive Overview of 1-[1-(1H-indole-5-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione (CAS No. 1903288-55-0)

The compound 1-[1-(1H-indole-5-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione (CAS No. 1903288-55-0) is a structurally complex molecule that has garnered significant attention in pharmaceutical and biochemical research. Its unique combination of indole, piperidine, and imidazolidine-2,4-dione moieties makes it a promising candidate for various therapeutic applications. Researchers are particularly interested in its potential role as a modulator of specific biological pathways, which could lead to breakthroughs in treating conditions such as inflammation, neurological disorders, and metabolic diseases.

One of the key features of this compound is its 1H-indole-5-carbonyl group, which is known for its bioactivity in numerous natural and synthetic compounds. The piperidin-4-yl segment adds to its versatility, often enhancing binding affinity to target proteins. Meanwhile, the 3-phenylimidazolidine-2,4-dione core contributes to its stability and pharmacological properties. This multifaceted structure positions CAS No. 1903288-55-0 as a valuable subject for drug discovery and development.

In recent years, the scientific community has shown growing interest in small-molecule therapeutics, and this compound aligns perfectly with that trend. Its potential applications in kinase inhibition and GPCR modulation are particularly noteworthy, as these areas are hotspots in current biomedical research. Additionally, its synthetic accessibility and scalability make it an attractive candidate for further optimization and clinical studies.

From a chemical perspective, the synthesis of 1-[1-(1H-indole-5-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione involves multi-step organic reactions, including amide coupling and cyclization strategies. Researchers have explored various routes to improve yield and purity, which are critical for its potential use in pharmaceutical formulations. The compound's physicochemical properties, such as solubility and lipophilicity, are also under investigation to ensure optimal bioavailability.

Given the increasing demand for targeted therapies and precision medicine, this compound's mechanism of action is a focal point of ongoing studies. Preliminary data suggest it may interact with specific enzyme systems or receptor proteins, though further validation is required. Its potential to address unmet medical needs, such as drug-resistant infections or chronic inflammatory diseases, adds to its relevance in contemporary research.

In conclusion, 1-[1-(1H-indole-5-carbonyl)piperidin-4-yl]-3-phenylimidazolidine-2,4-dione (CAS No. 1903288-55-0) represents a fascinating intersection of chemistry and biology. Its structural complexity and therapeutic potential make it a compound of great interest to researchers and pharmaceutical developers alike. As studies progress, it may emerge as a key player in the next generation of bioactive molecules.